Cas no 870540-34-4 (5-4-(Difluoromethoxy)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-4-(Difluoromethoxy)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 870540-34-4
• MF: C₁₀H₉F₂N₃OS
• MW: 257.25976729393
• MDL: MFCD03423494
• CID: 3111697
• PubChem ID: 25219041
• Update Time: 2025-05-21

5-4-(Difluoromethoxy)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-(Difluoromethoxy)phenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-[4-(difluoromethoxy)phenyl]-4-methyl-4H-1,2,4-triazole-3-thiol
• MFCD03423494
• AKOS005171171
• CS-0326187
• BBL037725
• VS-14409
• H22901
• 3-[4-(difluoromethoxy)phenyl]-4-methyl-1H-1,2,4-triazole-5-thione
• 870540-34-4
• SB85769
• STK502669
• JNIJEYMLXXKMFA-UHFFFAOYSA-N
• ALBB-003518
• 5-4-(Difluoromethoxy)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03423494
• Inchi： 1S/C10H9F2N3OS/c1-15-8(13-14-10(15)17)6-2-4-7(5-3-6)16-9(11)12/h2-5,9H,1H3,(H,14,17)
• InChI Key： JNIJEYMLXXKMFA-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)OC(F)F)N1C

Computed Properties

• Exact Mass: 257.043
• Monoisotopic Mass: 257.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-4-(Difluoromethoxy)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol

5-4-(Difluoromethoxy)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No: 870540-34-4)

The compound 5-4-(Difluoromethoxy)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No: 870540-34-4) is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are widely studied for their unique chemical properties and reactivity. The presence of the difluoromethoxy group attached to the phenyl ring introduces additional electronic effects, making this compound a promising candidate for further research in areas such as drug discovery and agrochemicals.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as inhibitors of various enzymes and receptors. For instance, the difluoromethoxyphenyl moiety in this compound has been shown to enhance bioavailability and stability, making it a valuable component in the design of new therapeutic agents. The thiol group at position 3 of the triazole ring further adds to its versatility, enabling potential redox reactions and interactions with biological systems.

The synthesis of 5-4-(Difluoromethoxy)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol involves a multi-step process that typically begins with the preparation of the difluoromethoxyphenyl derivative. This is followed by a series of coupling reactions to introduce the triazole ring and the thiol group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

In terms of applications, this compound has shown promise in the development of fungicides and insecticides due to its ability to disrupt key biochemical pathways in pests and pathogens. Researchers have also explored its potential as an antioxidant agent, leveraging its thiol group to scavenge reactive oxygen species and protect cells from oxidative damage.

From a structural standpoint, the difluoromethoxyphenyl group plays a critical role in modulating the electronic properties of the molecule. The fluorine atoms contribute electron-withdrawing effects, which can influence both the reactivity and solubility of the compound. This makes it an attractive candidate for use in drug delivery systems where controlled release is essential.

Moreover, computational studies have provided insights into the molecular dynamics of this compound. By employing advanced molecular modeling techniques, scientists have been able to predict its binding affinities to various protein targets. These findings have paved the way for more targeted drug design strategies.

In conclusion, 5-4-(Difluoromethoxy)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No: 870540-34-4) represents a cutting-edge compound with diverse applications across multiple fields. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in chemistry and pharmacology.